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Compound of Interest

Compound Name: Citronellyl isobutyrate

Cat. No.: B1585542 Get Quote

A Comparative Analysis of Citronellyl Isobutyrate and Citronellyl Butyrate for Research and

Development

This guide provides a detailed comparative analysis of Citronellyl isobutyrate and Citronellyl

butyrate, two closely related terpene esters. These compounds are of significant interest in the

fields of fragrance, flavor, and pharmaceuticals due to their distinct aromatic properties and

potential biological activities. This document is intended for researchers, scientists, and

professionals in drug development, offering a side-by-side look at their physicochemical

properties, sensory profiles, and synthesis protocols to aid in compound selection and

application development.

Physicochemical Properties
Citronellyl isobutyrate and Citronellyl butyrate share the same molecular formula and

molecular weight but differ in the branching of their carboxylate moiety. This structural

isomerism leads to subtle but potentially significant differences in their physical properties,

which are crucial for formulation and application.
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Property Citronellyl Isobutyrate Citronellyl Butyrate

CAS Number 97-89-2[1] 141-16-2[2]

Molecular Formula C₁₄H₂₆O₂[1] C₁₄H₂₆O₂[2]

Molecular Weight 226.36 g/mol [3] 226.35 g/mol [2][4]

Appearance Colorless liquid[3]
Colorless to pale yellow

liquid[5]

Boiling Point
249-253 °C (at 760 mm Hg)[1]

[6]

243-245 °C (at 760 mm Hg)[4]

[7]

Density 0.870-0.880 g/mL at 25°C[1] 0.873-0.883 g/cm³[8]

Refractive Index n20/D 1.440-1.448[1] n20/D 1.444-1.448[8]

Solubility

Insoluble in water; miscible

with alcohol, ether, chloroform,

and most fixed oils.[1][3][9]

Insoluble in water; soluble in

alcohol and most organic

solvents.[2][7]

XLogP3 4.8[1][9] 4.6[2][4]

Odor and Flavor Profiles
The primary application of these esters is in the fragrance and flavor industries, where their

distinct sensory characteristics are paramount.
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Aspect Citronellyl Isobutyrate Citronellyl Butyrate

Odor Description

Sweet, fruity, rosy, and slightly

citrusy with floral notes.[6][10]

Described as having a fresh,

intensely fruity, and sweet odor

that is lighter than the n-

butyrate.[11]

Strong, fruity, and rose-like.[4]

[12] Also described as sweet

and waxy with green nuances.

[2]

Flavor Profile

Sweet, apricot-like taste.[6][11]

It has a taste threshold of 25

ppm and is characterized by

waxy, fruity, green, citrus, and

tropical nuances.[6][11]

Fruity, sweet, and waxy with a

green, perfume-like nuance.

[12]

Common Applications

Used in perfumes for fruity and

floral notes, and as a flavoring

agent in foods like raspberries

and grapes.[3][6] Also finds

use in cosmetics and

aromatherapy.[6][13]

Adds freshness to rose and

geranium compositions in

fragrances and is used in

apple and raspberry flavors.

[12] Also used in cosmetics

and personal care products.[5]

Experimental Protocols
Synthesis of Citronellyl Esters
The synthesis of these esters can be achieved through several methods, including chemical

and enzymatic catalysis.

Chemical Synthesis (Azeotropic Esterification for Citronellyl Isobutyrate): This method

involves the reaction of citronellol with isobutyric acid.[3]

Reactants: Citronellol and isobutyric acid are combined, often with isobutyric anhydride

present to drive the reaction.[3]

Catalyst: A suitable acid catalyst is used.

Conditions: The reaction is typically carried out under azeotropic distillation to remove water,

thereby shifting the equilibrium towards the product.
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Workup: The reaction mixture is neutralized, washed with water, and the organic layer is

separated.[14]

Purification: The crude product is purified by vacuum distillation to yield the final ester.[14]

Enzymatic Synthesis (Immobilized Lipase for Citronellyl Butyrate): This biocatalytic method is

favored for producing "natural" flavors.

Enzyme Preparation: Lipase from Candida rugosa is immobilized on a support. The support

is washed, dried, and then mixed with a lipase solution in a phosphate buffer (pH 7.5). After

shaking, the immobilized lipase is filtered, washed, and dried.

Reaction: The synthesis is performed via direct esterification in a continuous packed-bed

reactor using n-hexane as the solvent.

Optimized Parameters: Optimal conversion is achieved at a temperature of 50°C and a pH of

7.5, with a residence time of 8 minutes.

Product Formation: The longer contact time between the enzyme and substrate in the

reactor leads to high conversion rates.

Analytical Methods
The purity and identity of the synthesized esters are typically confirmed using standard

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Preparation: The ester product is dissolved in a suitable solvent (e.g., hexane).

GC Separation: The sample is injected into a gas chromatograph equipped with a suitable

column (e.g., a fused silica capillary column). The oven temperature is programmed to

separate the components of the mixture.

MS Detection: The separated components are then introduced into a mass spectrometer for

identification based on their mass spectra and fragmentation patterns.[15]

Thin Layer Chromatography (TLC):
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Stationary Phase: Pre-coated silica gel plates are used.

Mobile Phase: A mixture of n-hexane and ethyl acetate (e.g., 95:5) is commonly used as the

eluent.

Visualization: Spots are visualized under UV light or by staining with a suitable reagent (e.g.,

sulfuric acid solution followed by heating).[8]

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis, purification, and

analysis of Citronellyl esters.
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Caption: Generalized workflow for Citronellyl ester synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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